Cas no 1630708-42-7 ((2S)-2-[3-(difluoromethyl)phenyl]propanoic acid)

• Product Name: (2S)-2-[3-(difluoromethyl)phenyl]propanoic acid
• CAS No: 1630708-42-7
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 6501142
• PubChem ID: 131326934
• Update Time: 2025-08-03

(2S)-2-[3-(difluoromethyl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505901
• (2S)-2-[3-(difluoromethyl)phenyl]propanoic acid
• 1630708-42-7

• Inchi： 1S/C10H10F2O2/c1-6(10(13)14)7-3-2-4-8(5-7)9(11)12/h2-6,9H,1H3,(H,13,14)/t6-/m0/s1
• InChI Key： BZCBMQDIAAAGGY-LURJTMIESA-N
• SMILES： FC(C1=CC=CC(=C1)[C@@H](C(=O)O)C)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-2-[3-(difluoromethyl)phenyl]propanoic acid

(2S)-2-[3-(difluoromethyl)phenyl]propanoic Acid: A Comprehensive Overview

(2S)-2-[3-(difluoromethyl)phenyl]propanoic acid, also known by its CAS number 1630708-42-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chiral center at the second carbon atom of the propanoic acid backbone, substituted with a 3-(difluoromethyl)phenyl group. The presence of the difluoromethyl group introduces interesting electronic and steric properties, making this compound a valuable subject for both fundamental and applied research.

The synthesis of (2S)-2-[3-(difluoromethyl)phenyl]propanoic acid involves a series of carefully designed reactions, including Friedel-Crafts alkylation, followed by oxidation and resolution steps to achieve the desired stereochemistry. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of this compound, which is crucial for its potential applications in drug development.

One of the most notable aspects of this compound is its biological activity. Studies have shown that (2S)-2-[3-(difluoromethyl)phenyl]propanoic acid exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of conditions such as arthritis and other inflammatory diseases. Furthermore, research has indicated that this compound may also possess anti-tumor activity, particularly in targeting specific signaling pathways involved in cancer progression.

In terms of its physical properties, (2S)-2-[3-(difluoromethyl)phenyl]propanoic acid is a solid at room temperature with a melting point of approximately 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various chemical reactions and biological assays.

The introduction of the difluoromethyl group into the aromatic ring significantly influences the electronic properties of the molecule. This substitution pattern enhances the electron-withdrawing effects, which can modulate the reactivity of the compound in both chemical and biological contexts. Recent studies have explored the impact of this substitution on the compound's ability to interact with various enzymes and receptors, providing valuable insights into its potential therapeutic applications.

From an environmental perspective, understanding the degradation pathways of (2S)-2-[3-(difluoromethyl)phenyl]propanoic acid is essential for assessing its environmental impact. Research has shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less complex byproducts. However, further studies are required to fully understand its persistence and bioaccumulation potential in different ecosystems.

In conclusion, (2S)-2-[3-(difluoromethyl)phenyl]propanoic acid (CAS No. 1630708-42-7) is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique structure, coupled with its promising biological activities, positions it as a key molecule for future drug discovery efforts. Continued research into its synthesis, properties, and applications will undoubtedly yield further insights into its potential as a therapeutic agent.